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Compound of Interest

Compound Name: Bismuth sulfate

Cat. No.: B1584915 Get Quote

Core Chemical and Physical Properties
Bismuth(III) sulfate is an inorganic compound appearing as a white, hygroscopic crystalline

solid or powder.[1][2][3] It is a key bismuth salt used in various chemical and pharmaceutical

applications.[4][5]

Quantitative Data Summary
The fundamental properties of anhydrous bismuth(III) sulfate and its common hydrate are

summarized below for easy reference and comparison.

Table 1: Physical and Chemical Properties of Bismuth(III) Sulfate
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Property Value References

Molecular Formula Bi₂(SO₄)₃ [1][4]

Molar Mass 706.15 g/mol [1][3][6]

Appearance
White, needle-like crystals or

powder
[2][4][7]

Density 5.08 - 5.31 g/cm³ [1][4][8][9]

Melting Point Decomposes [1][10]

Decomposition Temp. ~405 °C - 465 °C [1][3][4][7]

Solubility
Insoluble in water and ethanol;

Soluble in acids
[4][5][11][12]

| Hydrated Forms | Trihydrate (Bi₂(SO₄)₃·3H₂O), Heptahydrate (Bi₂(SO₄)₃·7H₂O) |[7][10][13] |

Structural and Thermal Properties
Crystal Structure: Anhydrous bismuth(III) sulfate possesses a monoclinic crystal structure.[1]

Space Group: P2₁/n[1]

Lattice Constants: a = 13.08 Å, b = 4.73 Å, c = 14.52 Å; β = 100.9°[1]

Thermal Decomposition: Bismuth(III) sulfate is thermally stable up to approximately 400 °C.[7]

Upon heating, it does not melt but decomposes. The decomposition begins around 405-465 °C,

initially forming bismuth(III) oxysulfate (Bi₂O(SO₄)₂) and releasing sulfur trioxide.[1][4][7] If

heating continues to higher temperatures (around 950 °C), the final decomposition product is

bismuth(III) oxide (Bi₂O₃).[1]
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Step 1: Reactant Preparation

Step 2: Reaction Step 3: Separation & Purification Step 4: Final ProductBismuth(III) Nitrate
Bi(NO₃)₃

Combine and React
(Precipitation Occurs)Sulfuric Acid

H₂SO₄

Filter PrecipitateMixture Wash Solid
(e.g., with Ethanol)

Solid Dry SolidWashed Solid Pure Bi₂(SO₄)₃

Bi₂(SO₄)₃
(Catalyst)

3,4-Dihydropyrimidin-2-(1H)-one
(or thione)

Catalyzes
Reaction

Aldehyde
1,3-Dicarbonyl

Compound
Urea or

Thiourea
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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